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Compound of Interest

Compound Name: 3,5-Dimethylphenol

Cat. No.: B042653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, isomerism, and

physicochemical properties of xylenols. It includes detailed experimental protocols for their

analysis and visualization of their chemical structures to serve as a valuable resource for

professionals in research and development.

Introduction to Xylenols
Xylenols, also known as dimethylphenols, are a group of aromatic organic compounds with the

chemical formula (CH₃)₂C₆H₃OH.[1] They are derivatives of phenol containing two methyl

groups attached to the benzene ring.[1] The term "xylenol" is a portmanteau of xylene and

phenol.[1] There are six structural isomers of xylenol, each differing in the relative positions of

the two methyl groups and the hydroxyl group on the benzene ring.[1] These isomers exhibit

distinct physical and chemical properties, making their separation and identification crucial for

various industrial and research applications. Xylenols are commercially significant as

precursors in the manufacturing of antioxidants, engineering resins like poly(p-phenylene

oxide) (PPO), and disinfectants.[1]

Molecular Structure and Isomerism
The six isomers of xylenol are named based on the locant numbers of the methyl and hydroxyl

groups on the benzene ring. The hydroxyl group is assigned position 1. The isomers are: 2,3-
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dimethylphenol, 2,4-dimethylphenol, 2,5-dimethylphenol, 2,6-dimethylphenol, 3,4-

dimethylphenol, and 3,5-dimethylphenol.

Below are the molecular structures of the six xylenol isomers, generated using the DOT

language.

2,3-Dimethylphenol

2,4-Dimethylphenol

2,5-Dimethylphenol

2,6-Dimethylphenol

3,4-Dimethylphenol

3,5-Dimethylphenol

node_23

node_24

node_25

node_26

node_34

node_35

 

Reactants

Phenol

Vaporizer

Methanol

Fixed-Bed Reactor
(Catalyst, 400-500°C)

Vapor Phase

Condenser

Product Stream

Fractional Distillation

Liquid Mixture

2,6-Xylenol
 

Xylenol Isomer Mixture

Dissolve in Solvent

Inject into GC

Separation in
Capillary Column

Detection by FID

Data Analysis
(Chromatogram)

Isomer Identification
& Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b042653?utm_src=pdf-body
https://www.benchchem.com/product/b042653?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HPLC Testing Procedure | Phenomenex [phenomenex.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Molecular Structure
and Isomerism of Xylenols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042653#molecular-structure-and-isomerism-of-
xylenols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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